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Compound of Interest

Compound Name:
N-Desmethylcarboxy Terbinafine-

d7

Cat. No.: B1140389 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of N-Desmethylcarboxy Terbinafine-d7, a

deuterated metabolite of the antifungal drug Terbinafine. This document consolidates available

data on its chemical properties, safety information, metabolic origin, and analytical

methodologies.

Chemical and Physical Properties
N-Desmethylcarboxy Terbinafine-d7 is a stable isotope-labeled version of N-

Desmethylcarboxy Terbinafine, a known metabolite of Terbinafine.[1] The deuteration makes it

a valuable internal standard for pharmacokinetic and metabolic studies of Terbinafine.
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Property Value Source

Chemical Name

(5E)-2,2-Dimethyl-7-[(1-

naphthalenyl-d7-

methyl)amino]-5-hepten-3-

ynoic Acid

[2]

CAS Number 1185238-58-7 [2]

Molecular Formula C₂₀H₁₄D₇NO₂ [2]

Molecular Weight 314.43 g/mol [2]

Appearance Yellow Solid Pharmaffiliates

Storage
2-8°C Refrigerator, Under Inert

Atmosphere
Pharmaffiliates

Unlabelled CAS Number 99473-15-1 [1]

Safety Information
A specific Material Safety Data Sheet (MSDS) for N-Desmethylcarboxy Terbinafine-d7 is not

publicly available. However, safety data for the non-deuterated form, N-Desmethylcarboxy

Terbinafine, provides essential safety guidance. It is important to handle the deuterated

compound with the same precautions.

Hazard Identification:

Acute toxicity, oral (Category 4), H302: Harmful if swallowed.

Skin corrosion/irritation (Category 2), H315: Causes skin irritation.

Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335:

May cause respiratory irritation.

Precautionary Measures:
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P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

First Aid Measures:

If inhaled: Move person into fresh air. If not breathing, give artificial respiration. Consult a

physician.

In case of skin contact: Wash off with soap and plenty of water. Consult a physician.

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.

The toxicological properties of N-Desmethylcarboxy Terbinafine-d7 have not been fully

investigated.

Metabolic Pathway of Terbinafine
N-Desmethylcarboxy Terbinafine is a metabolite of Terbinafine, an antifungal agent that inhibits

squalene epoxidase, a key enzyme in fungal ergosterol biosynthesis. The metabolism of

Terbinafine is complex, involving multiple cytochrome P450 (CYP) enzymes. The formation of

N-Desmethylcarboxy Terbinafine occurs through N-demethylation of the parent drug.

Several CYP isoenzymes are involved in the metabolism of terbinafine, with major contributions

from CYP2C9, CYP1A2, CYP3A4, CYP2C8, and CYP2C19.[3] The N-demethylation pathway,

which leads to the formation of N-Desmethyl Terbinafine and subsequently N-

Desmethylcarboxy Terbinafine, is primarily mediated by CYP2C9, CYP2C8, and CYP1A2.[3]
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Metabolic pathway of Terbinafine to N-Desmethylcarboxy Terbinafine.

Experimental Protocols
Detailed experimental protocols for the specific synthesis of N-Desmethylcarboxy
Terbinafine-d7 are not readily available in the public domain. However, general synthetic

routes for Terbinafine and its derivatives have been described. The synthesis of the deuterated

metabolite would likely follow a similar pathway, incorporating a deuterated starting material.

A general approach to the synthesis of Terbinafine involves the coupling of N-methyl-1-

naphthalenemethanamine with (E)-1-bromo-6,6-dimethyl-2-hepten-4-yne.[4] For the synthesis

of N-Desmethylcarboxy Terbinafine-d7, a deuterated naphthalenemethylamine precursor

would be required.

General Analytical Workflow for Terbinafine and its Metabolites:

Analytical procedures for the determination of Terbinafine and its metabolites, including N-

Desmethylcarboxy Terbinafine, in biological matrices such as plasma and urine have been

developed.[5] These methods are crucial for pharmacokinetic and metabolism studies.
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General workflow for the analysis of Terbinafine metabolites.

A common method involves High-Performance Liquid Chromatography (HPLC) coupled with a

suitable detector. For plasma analysis, a protein precipitation step with methanol or sample

extraction with hexane can be employed.[5] For urine analysis, samples may require

deconjugation before injection into the HPLC system.[5] Detection is often carried out using UV

or mass spectrometry (MS), with the latter being particularly useful for deuterated standards

like N-Desmethylcarboxy Terbinafine-d7 due to its mass difference from the endogenous

metabolite.

Toxicological Information
Specific toxicological data, such as LD50 values, for N-Desmethylcarboxy Terbinafine or its

deuterated form are not available. The safety information provided is based on the GHS

classification of the non-deuterated compound. As with any chemical, it should be handled by
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trained personnel in a well-ventilated laboratory setting, using appropriate personal protective

equipment.

Biological Activity
N-Desmethylcarboxy Terbinafine is a metabolite of Terbinafine and is generally considered to

be inactive as an antifungal agent.[6] Its primary significance is in the study of Terbinafine's

metabolism and pharmacokinetics, where the deuterated form serves as an essential tool for

accurate quantification. There is no current evidence to suggest its involvement in specific

signaling pathways beyond being a product of the metabolic breakdown of Terbinafine.

Disclaimer: This document is intended for informational purposes only and does not constitute

a formal Material Safety Data Sheet (MSDS). Researchers should always consult the latest

safety information from the supplier before handling this compound and perform their own risk

assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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